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The following diagram synthesizes findings from the search results to illustrate the insulin signaling pathway
and the specific proteins that Carpachromene influences, based on research in a HepG2 cell model of

insulin resistance (HepG2/IRM) [1].

Carpachromene activates key proteins in the insulin signaling pathway
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The diagram shows that Carpachromene exerts its anti-diabetic effects by enhancing the phosphorylation
and activation of key proteins in the IR/IRS1/PI3K/Akt/GSK3/FoxO1 pathway [1]. This enhanced

signaling leads to improved metabolic outcomes.
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Experimental Data for Carpachromene

The data below is extracted from the 2021 study on Carpachromene using the HepG2/IRM model [1].

Table 1: Key Experimental Findings for Carpachromene in HepG2/IRM Cells

Parameter ) )
Effect of Carpachromene Experimental Details /| Notes
Measured
Cell Viability >90% at 6.3-20 pg/mL Cytotoxicity threshold; concentrations up to
20 pg/mL were used for experiments.
Glucose Decreased in a concentration- e.g., 20 pg/mL reduced glucose to ~1.07

Concentration

Glycogen Content

Protein
Phosphorylation

PEPCK Activity

Hexokinase (HK)
Activity

and time-dependent manner

Significantly increased

Increased p/t ratio of IR, IRS1,
PI3K, Akt, GSK3, FoxO1

Significantly decreased

Significantly increased

mmol/L after 48h.

Indicates improved glucose storage.

Demonstrated via Western Blot analysis;
core mechanism of action.

Reduces hepatic gluconeogenesis.

Promotes the first step of intracellular
glucose metabolism.

Experimental Protocol for Key Findings

The primary data for Carpachremene comes from a study that used the following methodology [1]:

¢ Cell Model: Human hepatoma cell line (HepG2) was used to establish an insulin-resistant model
(HepG2/IRM) by treating cells with a low concentration of insulin (0.005 uM) for 24 hours.
e Cell Viability Assay: HepG2/IRM cells were treated with Carpachromene (0.4-100 pg/mL) for 48

hours, and viability was assessed to determine non-toxic working concentrations.
¢ Glucose Consumption: HepG2/IRM cells were treated with Carpachromene (5, 10, 20 pg/mL) for

12, 24, 36, and 48 hours, and glucose concentration in the media was measured.
¢ Glycogen Content: The intracellular glycogen content was measured after Carpachromene

treatment.
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e Western Blot Analysis: The expression levels of total and phosphorylated proteins (IR, IRS1, PI3K,
Akt, GSK3, FoxO1) were analyzed after Carpachromene treatment.

e Enzyme Activity: The activities of phosphoenolpyruvate carboxykinase (PEPCK) and hexokinase
(HK) were estimated using commercial assay Kits.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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